Cas no 2639408-84-5 (tert-butyl 2-5-(methylamino)-3H-imidazo4,5-bpyridin-2-ylacetate)

• Product Name: tert-butyl 2-5-(methylamino)-3H-imidazo4,5-bpyridin-2-ylacetate
• CAS No: 2639408-84-5
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5640866
• PubChem ID: 165896289
• Update Time: 2025-10-29

tert-butyl 2-5-(methylamino)-3H-imidazo4,5-bpyridin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2639408-84-5
• tert-butyl 2-[5-(methylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate
• EN300-27782641
• tert-butyl 2-5-(methylamino)-3H-imidazo4,5-bpyridin-2-ylacetate

• Inchi： 1S/C13H18N4O2/c1-13(2,3)19-11(18)7-10-15-8-5-6-9(14-4)16-12(8)17-10/h5-6H,7H2,1-4H3,(H2,14,15,16,17)
• InChI Key： INBWESKEBQTZCM-UHFFFAOYSA-N
• SMILES： O(C(CC1=NC2=C(C=CC(NC)=N2)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl 2-5-(methylamino)-3H-imidazo4,5-bpyridin-2-ylacetate

Introduction to Tert-butyl 2-5-(methylamino)-3H-imidazo[4,5-bpyridin-2-yl]acetate (CAS No. 2639408-84-5)

Tert-butyl 2-5-(methylamino)-3H-imidazo[4,5-bpyridin-2-yl]acetate, identified by its CAS number 2639408-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidazobipyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butyl group and an acetate moiety further enhances its chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The imidazo[4,5-bpyridin-2-yl]acetate core structure of this compound is particularly noteworthy due to its potential to interact with biological targets in complex ways. Imidazobipyridines have been extensively studied for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in designing molecules with improved pharmacokinetic profiles and reduced toxicity.

In the context of modern drug discovery, Tert-butyl 2-5-(methylamino)-3H-imidazo[4,5-bpyridin-2-yl]acetate represents a promising candidate for further exploration. Its unique structural features suggest potential applications in the treatment of various diseases, including inflammatory disorders, neurodegenerative conditions, and oncological diseases. The methylamino substituent, in particular, is known to enhance binding affinity and selectivity, which are critical factors in drug design.

Recent research has demonstrated that derivatives of imidazobipyridines can exhibit potent inhibitory effects on key enzymes involved in disease pathways. For instance, studies have shown that certain imidazobipyridine-based compounds can selectively inhibit kinases and phosphodiesterases, which are often overexpressed in cancer cells. The tert-butyl group in this compound may contribute to steric hindrance around the active site of target proteins, improving binding stability and reducing off-target effects.

The acetate moiety at the 2-position of the imidazo[4,5-bpyridine ring provides an additional site for functionalization, allowing chemists to modify the compound’s properties as needed. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where small changes in the molecular structure can lead to significant differences in biological activity. Researchers have leveraged this property to develop analogs with enhanced potency and selectivity.

One notable application of Tert-butyl 2-5-(methylamino)-3H-imidazo[4,5-bpyridin-2-yl]acetate is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. By targeting specific kinases with high selectivity, it may be possible to develop therapies that disrupt abnormal signaling pathways without affecting normal cellular processes. Preliminary studies have shown that derivatives of this compound can effectively inhibit certain kinases while maintaining good solubility and metabolic stability.

Another area where this compound shows promise is in the treatment of neurodegenerative disorders. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by the accumulation of toxic protein aggregates and dysregulation of neural signaling pathways. Imidazobipyridine-based compounds have been found to interact with receptors and enzymes involved in these pathways, potentially offering a new therapeutic approach. The methylamino group may enhance binding to specific neural targets, leading to improved efficacy.

The synthesis of Tert-butyl 2-5-(methylamino)-3H-imidazo[4,5-bpyridin-2-yl]acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazobipyridine core efficiently. The introduction of the tert-butyl group and the acetate moiety requires careful optimization to ensure high yield and purity.

In conclusion,Tert-butyl 2-5-(methylamino)-3H-imidazo[4,5-bpyridin-2-yl]acetate (CAS No. 2639408-84-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with improved biological activity and selectivity. As research continues to uncover new applications for imidazobipyridine derivatives, this compound will likely play an important role in the discovery of novel therapeutic agents for a wide range of diseases.